Cas no 54651-05-7 (Echinocandin B, 60%)
Echinocandin B, 60% structure
Product Name:Echinocandin B, 60%
CAS No:54651-05-7
MF:C52H81N7O16
MW:1060.23685526848
CID:376983
PubChem ID:323970
Update Time:2024-11-02
Echinocandin B, 60% Chemical and Physical Properties
Names and Identifiers
-
- Echinocandin B
- 1H-Dipyrrolo[2,1-c:2',1'-l][1,4,7,10,13,16]hexaazacycloheneicosine, cyclic peptide deriv.
- A 30912 factor A
- Antibiotic A 22082
- CNW0ZW8ZTQ
- A 30912A
- Antibiotic SL 7810F
- Antibiotic A 30912A
- A-22082
- EX-A7012
- ANTIBIOTIC SL-7810F
- (9Z,12Z)-N-[(3S,6S,9S,11R,15S,18S,20R,21R,24S,25S,26S)-6-[(1S,2S)-1,2-dihydroxy-2-(4-hydroxyphenyl)ethyl]-11,20,21,25-tetrahydroxy-3,15-bis[(1R)-1-hydroxyethyl]-26-methyl-2,5,8,14,17,23-hexaoxo-1,4,7,13,16,22-hexazatricyclo[22.3.0.09,13]heptacosan-18-yl]octadeca-9,12-dienamide
- ANTIBIOTIC A-30912 FACTOR A
- AKOS040748303
- ANTIBIOTIC SL-7810
- 5.1:6-anhydro{(4R,5R)-4,5-dihydroxy-N(2)-[(9Z,12Z)-octadeca-9,12-dienoyl]-L-ornithyl-L-threonyl-(4R)-4-hydroxy-L-prolyl-(4S)-4-hydroxy-4-(4-hydroxyphenyl)-L-threonyl-L-threonyl-(3S,4S)-3-hydroxy-4-methyl-L-proline}
- (9Z,12Z)-N-{(2R,6S,9S,11R,12R,14aS,15S,16S,20S,23S,25aS)-23-[(1S,2S)-1,2-dihydroxy-2-(4-hydroxyphenyl)ethyl]-2,11,12,15-tetrahydroxy-6,20-bis[(1R)-1-hydroxyethyl]-16-methyl-5,8,14,19,22,25-hexaoxotetracosahydro-1H-dipyrrolo[2,1-c:2',1'-l][1,4,7,10,13,16]hexaazacyclohenicosin-9-yl}octadeca-9,12-dienamide
- A-30912 FACTOR A
- CHEBI:315018
- SCHEMBL17951640
- HY-125723
- UNII-CNW0ZW8ZTQ
- (9Z,12Z)-N-((2R,6S,9S,11R,12R,14aS,15S,16S,20S,23S,25aS)-23-((1S,2S)-1,2-dihydroxy-2-(4-hydroxyphenyl)ethyl)-2,11,12,15-tetrahydroxy-6,20-bis((R)-1-hydroxyethyl)-16-methyl-5,8,14,19,22,25-hexaoxotetracosahydro-1H-dipyrrolo[2,1-c:2',1'-l][1,4,7,10,13,16]hexaazacyclohenicosin-9-yl)octadeca-9,12-dienamide
- NSC 287461
- CS-0093422
- (1(Z,Z),6(2.ALPHA.,3.BETA.,4.BETA.))-(4R,5R)-4,5-DIHYDROXY-N2-(1-OXO-9,12-OCTADECADIENYL)-L-ORNITHYL-L-THREONYL-TRANS-4-HYDROXY-L-PROLYL-(S)-4-HYDROXY-4-(4-HYDROXYPHENYL)-L-THREONYL-L-THREONYL-3-HYDROXY-4-METHYL-L-PROLINE CYCLIC (6->1)-PEPTIDE
- 54651-05-7
- NSC-287461
- ANTIBIOTIC A-22082
- DTXSID301027535
- A 30912
- NSC287461
- A 22082
- (9Z,12Z)-N-[[(1S,2S)-1,2-dihydroxy-2-(4-hydroxyphenyl)ethyl]-tetrahydroxy-bis[(1S)-1-hydroxyethyl]-methyl-hexaoxo-[?]yl]octadeca-9,12-dienamide
- (9Z,12Z)-N-[(3S,6S,9S,11R,15S,18S,20R,21R,24S,25S,26S)-6-[(1S,2S)-1,2-dihydroxy-2-(4-hydroxyphenyl)ethyl]-11,20,21,25-tetrahydroxy-3,15-bis[(1S)-1-hydroxyethyl]-26-methyl-2,5,8,14,17,23-hexaoxo-1,4,7,13,16,22-hexazatricyclo[22.3.0.09,13]heptacosan-18-yl]octadeca-9,12-dienamide
- Q5332458
- NCI60_002360
- BCP12574
- N-[6-[1,2-Dihydroxy-2-(4-hydroxyphenyl)ethyl]-11,20,21,25-tetrahydroxy-3,15-bis(1-hydroxyethyl)-26-methyl-2,5,8,14,17,23-hexaoxo-1,4,7,13,16,22-hexazatricyclo[22.3.0.09,13]heptacosan-18-yl]octadeca-9,12-dienamide
- FAUOJMHVEYMQQG-HVYQDZECSA-N
- (1(Z,Z),6(2ALPHA,3BETA,4BETA))-(4R,5R)-4,5-DIHYDROXY-N2-(1-OXO-9,12-OCTADECADIENYL)-L-ORNITHYL-L-THREONYL-TRANS-4-HYDROXY-L-PROLYL-(S)-4-HYDROXY-4-(4-HYDROXYPHENYL)-L-THREONYL-L-THREONYL-3-HYDROXY-4-METHYL-L-PROLINE CYCLIC (6->1)-PEPTIDE
- 5.1:6-anhydro((4R,5R)-4,5-dihydroxy-N(2)-((9Z,12Z)-octadeca-9,12-dienoyl)-L-ornithyl-L-threonyl-(4R)-4-hydroxy-L-prolyl-(4S)-4-hydroxy-4-(4-hydroxyphenyl)-L-threonyl-L-threonyl-(3S,4S)-3-hydroxy-4-methyl-L-proline)
- DA-52798
- (9Z,12Z)-N-((2R,6S,9S,11R,12R,14aS,15S,16S,20S,23S,25aS)-23-((1S,2S)-1,2-dihydroxy-2-(4-hydroxyphenyl)ethyl)-2,11,12,15-tetrahydroxy-6,20-bis((1R)-1-hydroxyethyl)-16-methyl-5,8,14,19,22,25-hexaoxotetracosahydro-1H-dipyrrolo(2,1-c:2',1'-l)(1,4,7,10,13,16)hexaazacyclohenicosin-9-yl)octadeca-9,12-dienamide
- (9Z,12Z)-N-((3S,6S,9S,11R,15S,18S,20R,21R,24S,25S,26S)-6-((1S,2S)-1,2-dihydroxy-2-(4-hydroxyphenyl)ethyl)-11,20,21,25-tetrahydroxy-3,15-bis((1R)-1-hydroxyethyl)-26-methyl-2,5,8,14,17,23-hexaoxo-1,4,7,13,16,22-hexazatricyclo(22.3.0.09,13)heptacosan-18-yl)octadeca-9,12-dienamide
- Echinocandin B (9CI)
- Echinocandin B, 60%
-
- Inchi: 1S/C52H81N7O16/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-38(65)53-35-26-37(64)48(71)57-50(73)42-43(66)29(2)27-59(42)52(75)40(31(4)61)55-49(72)41(45(68)44(67)32-21-23-33(62)24-22-32)56-47(70)36-25-34(63)28-58(36)51(74)39(30(3)60)54-46(35)69/h9-10,12-13,21-24,29-31,34-37,39-45,48,60-64,66-68,71H,5-8,11,14-20,25-28H2,1-4H3,(H,53,65)(H,54,69)(H,55,72)(H,56,70)(H,57,73)
- InChI Key: FAUOJMHVEYMQQG-UHFFFAOYSA-N
- SMILES: OC1C2C(NC(C(CC(C(NC(C(C)O)C(N3CC(CC3C(NC(C(C(C3C=CC(=CC=3)O)O)O)C(NC(C(C)O)C(N2CC1C)=O)=O)=O)O)=O)=O)NC(CCCCCCCC=CCC=CCCCCC)=O)O)O)=O
Computed Properties
- Exact Mass: 1059.57397952 g/mol
- Monoisotopic Mass: 1059.57397952 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 14
- Hydrogen Bond Acceptor Count: 16
- Heavy Atom Count: 75
- Rotatable Bond Count: 20
- Complexity: 1940
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 15
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 1060.2
- XLogP3: 2.5
- Topological Polar Surface Area: 368
Experimental Properties
- Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (8.9E-4 g/L) (25 ºC),
Echinocandin B, 60% Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E325653-1mg |
Echinocandin B, 60% |
54651-05-7 | 1mg |
$293.00 | 2023-05-18 | ||
| TRC | E325653-2.5mg |
Echinocandin B, 60% |
54651-05-7 | 2.5mg |
$574.00 | 2023-05-18 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci64360-1mg |
Echinocandin B |
54651-05-7 | 98% | 1mg |
¥2707.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci64360-5mg |
Echinocandin B |
54651-05-7 | 98% | 5mg |
¥12383.00 | 2023-09-09 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E912498-1mg |
Echinocandin B |
54651-05-7 | 98% | 1mg |
¥4,223.70 | 2022-01-14 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-362020-1 mg |
Echinocandin B, |
54651-05-7 | 1mg |
¥1,579.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-362020A-5 mg |
Echinocandin B, |
54651-05-7 | 5mg |
¥7,521.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-362020B-50 mg |
Echinocandin B, |
54651-05-7 | 50mg |
¥62,725.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-362020C-100 mg |
Echinocandin B, |
54651-05-7 | 100MG |
¥120,336.00 | 2023-07-11 | ||
| BioAustralis | BIA-E1253-1 mg |
Echinocandin B |
54651-05-7 | >95%byHPLC | 1mg |
$291.00 | 2023-09-11 |
Echinocandin B, 60% Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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